Cas no 6068-99-1 (phosphorodichloridous acid pentyl ester)

• Product Name: phosphorodichloridous acid pentyl ester
• CAS No: 6068-99-1
• MF: C₅H₁₁Cl₂OP
• MW: 189.020000696182
• CID: 3037392
• PubChem ID: 54428070
• Update Time: 2025-04-21

phosphorodichloridous acid pentyl ester Chemical and Physical Properties

Names and Identifiers

• phosphorodichloridous acid pentyl ester
• Dichlor-pentyl-phosphit;pentyl dichlorophosphite;
• 6068-99-1
• SCHEMBL459859

• Inchi： 1S/C5H11Cl2OP/c1-2-3-4-5-8-9(6)7/h2-5H2,1H3
• InChI Key： WFNOFYSRQYQOOP-UHFFFAOYSA-N
• SMILES： ClP(OCCCCC)Cl

Computed Properties

• Exact Mass: 187.99200
• Monoisotopic Mass: 187.9924574Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 60.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 22.82000
• LogP: 3.89770